N'-[(E)-{2,5-dimethyl-1-[4-(propan-2-yl)phenyl]-1H-pyrrol-3-yl}methylidene]naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C29H27N3O2
• Molecular Weight: 449.5 g/mol
• IUPAC Name: N-[(E)-[2,5-dimethyl-1-(4-propan-2-ylphenyl)pyrrol-3-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C29H27N3O2/c1-18(2)21-9-12-24(13-10-21)32-19(3)15-23(20(32)4)17-30-31-29(33)28-16-26-25-8-6-5-7-22(25)11-14-27(26)34-28/h5-18H,1-4H3,(H,31,33)/b30-17+
• InChI Key: LCSFMQMJNLACLD-OCSSWDANSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)C(C)C)C)/C=N/NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54
• SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)C(C)C)C)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54

Description

N'-[(E)-{2,5-dimethyl-1-[4-(propan-2-yl)phenyl]-1H-pyrrol-3-yl}methylidene]naphtho[2,1-b]furan-2-carbohydrazide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N'-[(E)-{2,5-dimethyl-1-[4-(propan-2-yl)phenyl]-1H-pyrrol-3-yl}methylidene]naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in the growth and survival of cancer cells and inflammation.
Biochemical and Physiological Effects:
N'-[(E)-{2,5-dimethyl-1-[4-(propan-2-yl)phenyl]-1H-pyrrol-3-yl}methylidene]naphtho[2,1-b]furan-2-carbohydrazide has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in inflammation and cancer growth. Additionally, it has been found to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[(E)-{2,5-dimethyl-1-[4-(propan-2-yl)phenyl]-1H-pyrrol-3-yl}methylidene]naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its potential therapeutic applications in various diseases. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research of N'-[(E)-{2,5-dimethyl-1-[4-(propan-2-yl)phenyl]-1H-pyrrol-3-yl}methylidene]naphtho[2,1-b]furan-2-carbohydrazide. One direction is to further investigate its mechanism of action to optimize its therapeutic potential. Additionally, more studies are needed to determine its safety and efficacy in humans. Furthermore, it can be explored for its potential applications in other diseases such as neurodegenerative disorders and cardiovascular diseases.

Synthesis Methods

The synthesis of N'-[(E)-{2,5-dimethyl-1-[4-(propan-2-yl)phenyl]-1H-pyrrol-3-yl}methylidene]naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 2,5-dimethyl-1-[4-(propan-2-yl)phenyl]-1H-pyrrole-3-carboxylic acid hydrazide with naphtho[2,1-b]furan-2-carbaldehyde in the presence of a catalyst. The resulting product is a yellow crystalline powder with a melting point of 270-272°C.

Scientific Research Applications

N'-[(E)-{2,5-dimethyl-1-[4-(propan-2-yl)phenyl]-1H-pyrrol-3-yl}methylidene]naphtho[2,1-b]furan-2-carbohydrazide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and diabetes. The compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models. Additionally, it has been found to have antidiabetic effects by improving insulin sensitivity and reducing blood glucose levels.